4-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 4-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C20H24N2O3S/c1-3-13-26(24,25)22-12-4-5-16-10-11-18(14-19(16)22)21-20(23)17-8-6-15(2)7-9-17/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key: XCCMXQMLGRKBDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

The compound “4-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceuticals due to its bioactivity. It also has a tetrahydroquinoline group, which is a type of heterocyclic compound that is often found in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide group, the propane-1-sulfonyl group, and the tetrahydroquinoline ring. These groups could potentially engage in various intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For instance, the benzamide group could potentially undergo hydrolysis, while the tetrahydroquinoline ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

Based on its structure, this compound is likely to be solid at room temperature, similar to most amides. Its solubility in water would depend on the balance between its polar (amide and sulfonyl groups) and nonpolar (methyl and tetrahydroquinoline groups) components.

Scientific Research Applications

a. Antibacterial Agents: Sulfonamides, such as sulfanilamide and Prontosil, have been widely used as antibacterial agents. They compete with p-aminobenzoic acid, a compound involved in bacterial folate synthesis. By replacing carboxylic acid and amide groups with sulfonamides, these drugs selectively inhibit bacterial pathways without affecting mammalian cells.

b. Transition-State Mimetics: Aryl and heteroaryl sulfonamides exhibit resistance to hydrolysis and act as transition-state mimetics for the peptide bond. This property has made them valuable tools for designing enzyme inhibitors and other bioactive compounds.

c. Blockbuster Drugs: Notably, blockbuster drugs like Viagra and Celebrex contain sulfonamide moieties. Their success underscores the importance of this functional group in medicinal chemistry.

Organic Synthesis Applications

Beyond drug development, sulfonamides serve as versatile tools in organic synthesis:

a. Activating Group: Sulfonamides can activate specific reactions, facilitating the formation of new bonds. Chemists exploit this property to create complex molecules.

b. Protecting Group: Sulfonamides act as protecting groups for sensitive functional groups during multi-step syntheses. They shield reactive sites, allowing precise transformations.

c. Leaving Group: In certain reactions, sulfonamides serve as leaving groups, enabling substitution or elimination processes.

d. Molecular Scaffold: The sulfonamide motif also serves as a robust scaffold for constructing diverse chemical structures.

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzamides and tetrahydroquinolines are both found in various bioactive compounds, so this compound could potentially interact with a variety of biological targets.